Cas no 92172-83-3 (2-Chloro-6-methoxyquinoline-3-methanol)

2-Chloro-6-methoxyquinoline-3-methanol is a versatile organic compound known for its distinct structural features. It is characterized by its chlorinated and methoxylated substituents, which contribute to its unique reactivity and solubility properties. This compound is particularly valued for its potential in synthetic chemistry due to its ability to participate in various organic transformations. Its purity and stability make it a reliable choice for research and development applications.

2-Chloro-6-methoxyquinoline-3-methanol structure

92172-83-3 structure

Product Name:2-Chloro-6-methoxyquinoline-3-methanol

CAS No:92172-83-3

MF:C₁₁H₁₀ClNO₂

MW:223.655601978302

MDL:MFCD02232332

CID:803683

PubChem ID:865110

Update Time:2025-07-21

2-Chloro-6-methoxyquinoline-3-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinemethanol,2-chloro-6-methoxy-
- (2-chloro-6-methoxyquinolin-3-yl)methanol
- 2-Chloro-6-methoxyquinoline-3-methanol
- POLYQUATERNIUM-4
- (2-chloro-6-methoxy-3-quinolinyl)methanol
- (2-chloro-6-methoxy-3-quinolyl)methan-1-ol
- (2-chloro-6-methoxy-quinolin-3-yl)-methanol
- 3-(hydroxymethyl)-2-chloro-6-methoxyquinoline
- AKOS000589298
- FT-0642223
- DTXSID50357713
- SCHEMBL1886013
- 92172-83-3
- 2-chloro-3-hydroxymethyl-6-methoxyquinoline
- MFCD02232332
- SB69825
- TS-01519
- (2-chloro-6-methoxy-3-quinolyl)methanol
- A844163
- AKKPSGFLKITYGV-UHFFFAOYSA-N
- Oprea1_842324
- CS-0314431
- Oprea1_656524
- DB-020890
- 3-Quinolinemethanol, 2-chloro-6-methoxy-
- AG-690/40753788
- MDL： MFCD02232332
- Inchi： 1S/C11H10ClNO2/c1-15-9-2-3-10-7(5-9)4-8(6-14)11(12)13-10/h2-5,14H,6H2,1H3
- InChI Key： AKKPSGFLKITYGV-UHFFFAOYSA-N
- SMILES： ClC1=C(CO)C=C2C=C(C=CC2=N1)OC

Computed Properties

Exact Mass: 223.04000
Monoisotopic Mass: 223.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.4Å²

Experimental Properties

Density: 1.342
Melting Point: 133 °C
Boiling Point: 391.4°Cat760mmHg
Flash Point: 190.5°C
Refractive Index: 1.642
PSA: 42.35000
LogP: 2.38910

2-Chloro-6-methoxyquinoline-3-methanol Security Information

Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：

2-Chloro-6-methoxyquinoline-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM245910-5g	(2-Chloro-6-methoxyquinolin-3-yl)methanol	92172-83-3	97%	5g	$567	2021-08-04
Apollo Scientific	OR309262-1g	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3	95	1g	£270.00	2025-02-20
abcr	AB226351-1 g	2-Chloro-6-methoxyquinoline-3-methanol; 95%	92172-83-3		1g	€226.10	2023-04-27
eNovation Chemicals LLC	D555844-1g	(2-Chloro-6-methoxyquinolin-3-yl)methanol	92172-83-3	95%	1g	$550	2024-06-05
TRC	C368333-50mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3		50mg	$ 50.00	2022-04-01
TRC	C368333-100mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3		100mg	$ 65.00	2022-04-01
TRC	C368333-500mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3		500mg	$ 210.00	2022-04-01
Apollo Scientific	OR309262-100mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3	95	100mg	£117.00	2025-02-20
Apollo Scientific	OR309262-250mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3	95	250mg	£135.00	2025-02-20
Apollo Scientific	OR309262-500mg	2-Chloro-6-methoxyquinoline-3-methanol	92172-83-3	95	500mg	£171.00	2025-02-20